Cas no 2228541-55-5 (N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine
• CAS No: 2228541-55-5
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6083538
• PubChem ID: 165763596
• Update Time: 2025-05-24

N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine
• EN300-1793718
• N-[(5-fluoro-2-nitrophenyl)methyl]-N-methylhydroxylamine
• 2228541-55-5

• Inchi： 1S/C8H9FN2O3/c1-10(12)5-6-4-7(9)2-3-8(6)11(13)14/h2-4,12H,5H2,1H3
• InChI Key： PXRLEKAHNNTBFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.3Ų

Additional information on N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228541-55-5)

N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228541-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and nitro substituents, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxylamine moiety, makes it a valuable intermediate in the development of novel therapeutics and crop protection agents. Researchers are particularly interested in its potential applications in drug discovery and precision agriculture, aligning with the growing demand for sustainable and targeted solutions in these fields.

The compound's CAS number 2228541-55-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine, highlights the presence of a fluorinated aromatic ring and a nitro group, which are critical for its reactivity and functionality. These features make it a versatile building block in organic synthesis, particularly in the construction of complex molecules with potential biological activity. The compound's relevance is further underscored by its alignment with current trends in green chemistry and sustainable manufacturing, as researchers seek eco-friendly alternatives to traditional synthetic methods.

In the context of pharmaceutical research, N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine is often explored for its role in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are particularly relevant given the rising interest in targeted cancer therapies and degradation-based drug design. The compound's ability to introduce specific functional groups into larger molecules makes it a valuable tool for medicinal chemists. Additionally, its potential use in agrochemicals aligns with the global push for sustainable farming practices, as it may contribute to the development of more efficient and environmentally friendly pesticides.

The synthesis and handling of CAS No. 2228541-55-5 require adherence to stringent laboratory safety protocols, given its reactive nature. However, its utility in high-throughput screening and combinatorial chemistry cannot be overstated. The compound's compatibility with modern automated synthesis platforms makes it a favorite among researchers working on drug discovery pipelines. Furthermore, its potential applications in material science, such as the development of advanced polymers and functional coatings, are areas of ongoing investigation. This versatility ensures that N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine remains a compound of interest across multiple disciplines.

As the scientific community continues to explore the boundaries of chemical innovation, compounds like N-(5-fluoro-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228541-55-5) will undoubtedly play a central role. Its unique properties and broad applicability make it a cornerstone in the development of next-generation therapeutics, agrochemicals, and advanced materials. For researchers and industry professionals, understanding the nuances of this compound is essential for leveraging its full potential in cutting-edge applications. With ongoing advancements in computational chemistry and machine learning-driven drug design, the future of this compound looks promising, offering new avenues for innovation and discovery.